N'-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide

• Molecular Formula: C25H23N5O3S
• Molecular Weight: 473.5 g/mol
• IUPAC Name: N-[(E)-(5-methoxy-1H-indol-3-yl)methylideneamino]-4-(methoxymethyl)-6-methyl-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C25H23N5O3S/c1-15-10-16(14-32-2)21-22(30-8-4-5-9-30)23(34-25(21)28-15)24(31)29-27-13-17-12-26-20-7-6-18(33-3)11-19(17)20/h4-13,26H,14H2,1-3H3,(H,29,31)/b27-13+
• InChI Key: FYCFNDRCWUNQAQ-UVHMKAGCSA-N
• Isomeric SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)N/N=C/C3=CNC4=C3C=C(C=C4)OC)N5C=CC=C5)COC
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NN=CC3=CNC4=C3C=C(C=C4)OC)N5C=CC=C5)COC

Description

N’-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development. The structure of this compound includes an indole moiety, a pyrrole ring, and a thieno[2,3-b]pyridine core, making it a unique and potentially valuable molecule for various scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide typically involves multiple steps, including the formation of the indole and pyrrole rings, followed by their fusion with the thieno[2,3-b]pyridine core. Common synthetic routes may involve:

Aldol Condensation: This step involves the reaction of an aldehyde with a ketone in the presence of a base to form a β-hydroxy ketone, which is then dehydrated to form an α,β-unsaturated ketone.

Cyclization Reactions: These reactions are used to form the indole and pyrrole rings. For example, the Fischer indole synthesis can be employed to form the indole ring.

Coupling Reactions: The final step involves coupling the indole and pyrrole rings with the thieno[2,3-b]pyridine core using reagents such as palladium catalysts.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes for large-scale production. This includes using continuous flow reactors to improve reaction efficiency and yield, as well as employing green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce double bonds or nitro groups.

Substitution: Nucleophilic substitution reactions can occur at the indole or pyrrole rings, where halogens or other leaving groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, palladium catalyst

Substitution: Halogens, nucleophiles such as amines or thiols

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may yield reduced forms of the compound with fewer double bonds or nitro groups.

Scientific Research Applications

N’-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential use as a therapeutic agent in the treatment of various diseases.

Industry: Used in the development of new materials, such as organic semiconductors and photovoltaic cells.

Mechanism of Action

The mechanism of action of N’-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide involves its interaction with specific molecular targets and pathways. The indole and pyrrole rings can interact with biological macromolecules, such as proteins and nucleic acids, through hydrogen bonding and π-π stacking interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Dithieno[3,2-b2′,3′-d]thiophene (DTT): An emerging heterocyclic building block used in organic electronics.

3-(5-Methoxy-2-{(1E)-2-[(Z)-(1-(3-Sulfopropyl)thieno[2,3-e][1,3]benzothiazol-2(1H)-ylidene)methyl]-1-butenyl}thieno[2,3-e][1,3]benzothiazol-1-ium-1-yl)-1-propanesulfonate: A compound with similar structural features used in early discovery research.

Uniqueness

N’-[(E)-(5-methoxy-1H-indol-3-yl)methylidene]-4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide is unique due to its combination of indole, pyrrole, and thieno[2,3-b]pyridine moieties, which confer distinct chemical and biological properties